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Compound of Interest

Compound Name: N-Methylethylenediamine

Cat. No.: B085481

For researchers, scientists, and professionals in drug development, the meticulous
management of chemical reagents is paramount for laboratory safety and environmental
stewardship. N-Methylethylenediamine is a flammable and corrosive compound that
necessitates careful handling and disposal. This guide provides a comprehensive, step-by-step
procedure for its safe disposal, ensuring adherence to best practices and regulatory
requirements.

Immediate Safety and Handling Protocols

Before initiating any disposal process, it is critical to be outfitted with the appropriate Personal
Protective Equipment (PPE). PPE is the primary defense against potential exposure, chemical
burns, and other health hazards.

Essential Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves, such as nitrile rubber.

Eye Protection: Use chemical safety goggles or a face shield.[1]

Lab Coat: A flame-retardant lab coat is mandatory to protect against splashes.

Respiratory Protection: If working outside a fume hood or where aerosolization is possible, a
NIOSH/MSHA-approved respirator is essential.[1]

In Case of a Spill:
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o Evacuate and Ventilate: Immediately clear the spill area and ensure adequate ventilation.

o Containment: For liquid spills, use an inert absorbent material like vermiculite, sand, or earth.
[1] Do not use combustible materials such as paper towels to absorb the primary spill.

o Collection: Carefully gather the absorbed material and any contaminated debris into a
designated, labeled, and sealable hazardous waste container.

o Decontamination: Clean the spill area with a suitable decontamination solution, followed by
soap and water. All cleaning materials must also be disposed of as hazardous waste.

Quantitative Data Summary

The following table summarizes key quantitative safety and physical data for N-
Methylethylenediamine. This information is crucial for risk assessment and for planning safe
handling and disposal procedures.

Property Value Source
CAS Number 109-81-9 [2]
Molecular Formula C3H10N2 [3]
Boiling Point 114-117 °C [4]
Density 0.85 g/mL at 20 °C [4]
Flash Point 41 °C (105.8 °F) - closed cup [4]

o Flammable Liquid 3, Skin
Hazard Classifications _ [2][4]
Corrosion 1B, Eye Damage 1

Step-by-Step Disposal Procedure

The proper disposal of N-Methylethylenediamine is a regulated process. Adherence to
federal, state, and local regulations is mandatory.

1. Waste Characterization:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pim-resources.coleparmer.com/sds/55840.pdf
https://www.benchchem.com/product/b085481?utm_src=pdf-body
https://www.benchchem.com/product/b085481?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC155560250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylethylenediamine
https://www.sigmaaldrich.com/US/en/product/aldrich/127019
https://www.sigmaaldrich.com/US/en/product/aldrich/127019
https://www.sigmaaldrich.com/US/en/product/aldrich/127019
https://www.fishersci.com/store/msds?partNumber=AC155560250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/127019
https://www.benchchem.com/product/b085481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Chemical waste generators are required to determine if a discarded chemical is classified as
a hazardous waste under U.S. EPA guidelines (40 CFR Parts 261.3).[1]

e Consult your institution's Environmental Health and Safety (EHS) department and local
hazardous waste regulations for complete and accurate classification.[2] N-
Methylethylenediamine is not listed under RCRA P-Series or U-Series.[1]

2. Containerization:

e Primary Container: Collect waste N-Methylethylenediamine in a dedicated, chemically
resistant container (e.g., a high-density polyethylene or glass bottle). The container must be
in good condition with a secure, leak-proof lid.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"N-Methylethylenediamine,” and the appropriate hazard pictograms (e.g., flammable,
corrosive).

3. Segregation and Storage:

o Store the sealed and labeled hazardous waste container in a designated, well-ventilated,
and cool area, away from incompatible materials such as strong oxidizing agents, strong
acids, acid anhydrides, acid chlorides, and carbon dioxide.[2]

o Keep the container away from sources of ignition, heat, sparks, and open flames.[1]
4. Licensed Waste Disposal:

e The sealed and labeled hazardous waste container must be handed over to a licensed
hazardous waste disposal company.[5] Your institution's EHS department will have
established procedures for this.

Prohibited Disposal Methods:
e DO NOT pour N-Methylethylenediamine down the drain.[5]
e DO NOT dispose of it in regular trash.[5]

e DO NOT allow it to evaporate in a fume hood.[5]
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-
Methylethylenediamine.

Start: N-Methylethylenediamine Waste Generated

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Yes

Absorb with Inert Material

No (e.g., Vermiculite)
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Store in a Desighated
Cool, Ventilated Area

Arrange for Pickup by
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End: Proper Disposal
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Caption: Workflow for the safe disposal of N-Methylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Disposal of N-
Methylethylenediamine: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b085481#n-methylethylenediamine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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